Cas no 608-25-3 (2-Methylresorcinol)

• Product Name: 2-Methylresorcinol
• CAS No: 608-25-3
• MF: C₇H₈O₂
• MW: 124.137222290039
• MDL: MFCD00002271
• CID: 38781
• PubChem ID: 11843
• Update Time: 2026-04-15

2-Methylresorcinol Chemical and Physical Properties

Names and Identifiers

• 2-Methylbenzene-1,3-diol
• 1,3-Dihydroxy-2-methylbenzene
• 2,6-Dihydroxy-1-methylbenzene
• 2-methyl-1,3-dihydroxybenzene
• 2-methyl-3-benzenediol
• 2-Methylresorcin
• 2-methyl-resorcino
• 3-Benzenediol,2-methyl-1
• Resorcinol, 2-methyl-
• 2,6-Dihydroxy Toluene
• 2-Methyl-1,3-benzenediol
• Methylresorcinoltech
• gamma-orcinol
• 2-Methyl resorcinol
• Toluene-2,6-diol
• JAROCOL 2MR
• 1,3-dihydroxy-2-methyl-benzene
• 2,6-Dihydroxy
• 2,6-Toluenediol
• 2-methyl-benzene-1,3-diol
• 2-Methylresocinol
• 2-methyl-resorcinol
• 2-MR
• Rodol MRP
• 2,6-Dihydroxytoluene
• 2-Methylresorcinol
• 1,3-Benzenediol, 2-methyl-
• 1,3-Benzenediol, methyl-
• ZTMADXFOCUXMJE-UHFFFAOYSA-N
• 32W7044A3T
• 2-Methylresorcinol (2,6-Dihydrox
• 2-methylbenzene-1,3-diol; 2-MethylRresorcinol; 2-MR;
• EN300-16605
• AC-11239
• DB-053715
• Resorcinol, 2methyl
• EC 210-155-8
• RODOL MRS
• DB-217501
• M0425
• DTXCID005571
• 2,6Dihydroxytoluene
• 2-Methylresorcinol, technical grade, 90%
• METHYL-1,3-BENZENEDIOL, 2-
• F0001-1592
• UNII-32W7044A3T
• MFCD00002271
• CAS-608-25-3
• AI3-61050
• STR04303
• Z56347205
• NSC 66524
• 3-hydroxy-2-methylphenol
• 2Methyl1,3benzenediol
• NCGC00255355-01
• NSC66524
• M1109
• 2-Methyl-1,3-benzenediol; 2,6-Dihydroxytoluene
• CHEMBL2332773
• STL183298
• 608-25-3
• 2-Methylresorcinol, 98%
• 2,6-Dihydroxy-toluene
• 1,3Dihydroxy2methylbenzene
• CS-W013532
• 2Methylbenzene1,3diol
• 4-06-00-05877 (Beilstein Handbook Reference)
• AKOS000121503
• BRN 2042177
• SCHEMBL33721
• 2-Methylresorcinol (2,6-Dihydroxytoluene)
• Tox21_301973
• 2methylresorcinol
• Toluene2,6diol
• EG-0038
• DTXSID0025571
• M-4340
• D70597
• 2-Methylresorcinol, technical, >=90% (GC)
• 2-METHYLRESORCINOL [INCI]
• methyl resorcinol
• NSC-66524
• Q9549707
• 2Methyl1,3dihydroxybenzene
• ORISTAR MR
• EINECS 210-155-8
• BDBM50187503
• NS00001899
• 2-Methyl-1,3-benzenediol #
• 2methylresorcin
• A832909
• FM00029
• 210-155-8
• 2-Methylresorcinol, technical

• MDL： MFCD00002271
• Inchi： 1S/C7H8O2/c1-5-6(8)3-2-4-7(5)9/h2-4,8-9H,1H3
• InChI Key： ZTMADXFOCUXMJE-UHFFFAOYSA-N
• SMILES： OC1C=CC=C(C=1C)O
• BRN： 2042177

Computed Properties

• Exact Mass: 124.05200
• Monoisotopic Mass: 124.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 82.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.6
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Not available
• Density: 1.21
• Melting Point: 120.0 to 123.0 deg-C
• Boiling Point: 264 °C(lit.)
• Flash Point: Fahrenheit: 275 ° f < br / > Celsius: 135 ° C < br / >
• Refractive Index: 1.595
• Solubility: 263g/l
• Water Partition Coefficient: Soluble in water and methanol.
• PSA: 40.46000
• LogP: 1.40620
• Solubility: Not available

2-Methylresorcinol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301-H315-H319
• Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25-36/37/38
• Safety Instruction： S26-S36-S45-S37/39-S28A
• RTECS：VH2009500
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R25; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Methylresorcinol

Professional Introduction to 2-Methylresorcinol (CAS No. 608-25-3)

2-Methylresorcinol, also known by its Chemical Abstracts Service (CAS) number 608-25-3, is a versatile organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This heterocyclic aromatic molecule, belonging to the resorcinol family, exhibits a unique structural framework that makes it a valuable intermediate in various synthetic pathways. Its molecular formula, C₇H₆O₂, underscores its aromaticity and potential reactivity, which have been extensively explored in both academic and industrial settings.

The chemical structure of 2-Methylresorcinol features two hydroxyl (-OH) groups positioned ortho to each other on a benzene ring, with a methyl (-CH₃) substituent at the 2-position. This arrangement imparts distinct chemical properties, including the ability to participate in various organic reactions such as oxidation, reduction, and condensation. The presence of these functional groups makes it a promising candidate for the synthesis of more complex molecules, particularly in pharmaceutical applications.

In recent years, 2-Methylresorcinol has been studied for its potential biological activities. Research has highlighted its role as a precursor in the development of bioactive compounds, including certain antimicrobial and antioxidant agents. The compound's ability to act as a scaffold for drug design has been particularly intriguing for medicinal chemists. For instance, derivatives of 2-Methylresorcinol have been investigated for their anti-inflammatory properties, leveraging the molecule's capacity to modulate enzymatic pathways involved in inflammation.

One of the most compelling areas of research involving 2-Methylresorcinol is its application in polymer chemistry. The compound's aromatic structure allows it to serve as a monomer or crosslinking agent in the synthesis of advanced materials. Recent studies have demonstrated its utility in creating novel polymers with enhanced thermal stability and mechanical strength. These materials are particularly relevant in industries requiring high-performance polymers, such as aerospace and automotive manufacturing.

The pharmaceutical industry has also explored 2-Methylresorcinol as a key intermediate in the synthesis of therapeutic agents. Its structural motif is reminiscent of several bioactive natural products, suggesting its potential use in developing new drugs targeting various diseases. For example, researchers have examined its role in synthesizing analogs with antitumor properties, capitalizing on its ability to interfere with critical cellular processes. The growing body of evidence supporting the therapeutic potential of 2-Methylresorcinol derivatives continues to drive further investigation into this compound.

From an industrial perspective, the production and utilization of 2-Methylresorcinol are subject to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced synthetic techniques to produce high-grade material suitable for pharmaceutical and chemical applications. The demand for 2-Methylresorcinol has been rising steadily, driven by its expanding role in research and development across multiple sectors.

The environmental impact of synthesizing and handling 2-Methylresorcinol is another critical consideration. Modern research emphasizes sustainable practices, including green chemistry approaches that minimize waste and reduce energy consumption. Efforts are underway to develop more eco-friendly synthetic routes for 2-Methylresorcinol, aligning with global initiatives to promote environmental responsibility.

In conclusion, 2-Methylresorcinol (CAS No. 608-25-3) represents a fascinating compound with broad applications in pharmaceuticals, polymer science, and material engineering. Its unique structural features and reactivity make it a valuable building block for numerous advanced materials and bioactive molecules. As research continues to uncover new possibilities for this compound, its significance is expected to grow further, reinforcing its position as a cornerstone of modern chemical innovation.